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For Researchers, Scientists, and Drug Development Professionals

Abstract
1,2-Ethanedisulfonic acid, also known as ethane-1,2-disulfonic acid, is a strong organic acid

with applications in various chemical and pharmaceutical fields. This document provides a

detailed overview of its core physical properties, presented in a clear and accessible format for

technical professionals. It includes tabulated quantitative data, descriptions of experimental

protocols for its synthesis, and a visual representation of its preparation and purification

workflow.

Core Physical Properties
1,2-Ethanedisulfonic acid is a diprotic sulfonic acid that is commercially available in both

anhydrous and dihydrate forms.[1][2] Its physical characteristics are crucial for its handling,

storage, and application in research and development.

General Properties
The compound typically appears as off-white to beige or greyish crystals or powder.[1][3][4] It is

known to be hygroscopic and stable under normal temperature and pressure.[3][5]
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The following table summarizes the key physical properties of 1,2-ethanedisulfonic acid in

both its anhydrous and dihydrate forms, compiled from various sources. It is important to note

the variations in reported values, which may be attributable to different experimental conditions

or purities of the samples.

Property
Anhydrous 1,2-
Ethanedisulfonic Acid

1,2-Ethanedisulfonic Acid
Dihydrate

Molecular Formula C₂H₆O₆S₂ C₂H₁₀O₈S₂

Molecular Weight 190.20 g/mol [6][7] 226.21 g/mol

Melting Point
172-174 °C[2][6][8], 147 °C[9],

109 °C[10][11]

111-112 °C[2][6], 111.0-115.0

°C

Boiling Point 394 °C[8], 420 °C[9] Not available

Density
1.82 g/cm³[9], 1.545 g/cm³

(estimate)[10][11]
Not available

pKa Values
pKa₁: -1.46, pKa₂: -2.06[1][2];

0.71±0.50 (Predicted)[3][10]
Not available

Water Solubility Very soluble[3][5][8][9] Highly soluble[1]

Other Solubilities
Soluble in ether, ethanol, and

dioxane.[6]

Soluble in polar organic

solvents.[9]

Appearance White crystalline powder.[3]
Off-white to beige crystals or

powder.[1][4]

Experimental Protocols: Synthesis and Purification
Detailed experimental protocols for the determination of all physical properties listed above are

not readily available in the public domain. However, established methods for the synthesis of

1,2-ethanedisulfonic acid provide insight into its preparation and purification.

Synthesis of Disodium 1,2-Ethanedisulfonate
A common laboratory-scale synthesis involves the reaction of 1,2-dibromoethane with sodium

sulfite.[6][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b031147?utm_src=pdf-body
https://www.drugfuture.com/chemdata/1-2-Ethanedisulfonic-Acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/110-04-3
https://en.wikipedia.org/wiki/Ethanedisulfonic_acid
https://www.drugfuture.com/chemdata/1-2-Ethanedisulfonic-Acid.html
https://m.chemicalbook.com/ProductMSDSDetailCB2336158_EN.htm
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB2336158_EN.htm
https://www.chembk.com/en/chem/1,2-Ethanedisulfonic%20acid
https://en.wikipedia.org/wiki/Ethanedisulfonic_acid
https://www.drugfuture.com/chemdata/1-2-Ethanedisulfonic-Acid.html
https://m.chemicalbook.com/ProductMSDSDetailCB2336158_EN.htm
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB2336158_EN.htm
https://www.chembk.com/en/chem/1,2-Ethanedisulfonic%20acid
https://www.smolecule.com/products/s871164
https://en.wikipedia.org/wiki/Ethanedisulfonic_acid
https://www.guidechem.com/encyclopedia/1-2-ethanedisulfonic-acid-dic2178.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2336158_EN.htm
https://www.guidechem.com/encyclopedia/1-2-ethanedisulfonic-acid-dic2178.html
https://cymitquimica.com/cas/110-04-3/
https://m.chemicalbook.com/ProductMSDSDetailCB2336158_EN.htm
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://www.smolecule.com/products/s871164
https://www.drugfuture.com/chemdata/1-2-Ethanedisulfonic-Acid.html
https://www.solubilityofthings.com/ethane-12-disulfonic-acid
https://www.guidechem.com/encyclopedia/1-2-ethanedisulfonic-acid-dic2178.html
https://www.smolecule.com/products/s871164
https://www.thermofisher.com/order/catalog/product/384800050
https://www.benchchem.com/product/b031147?utm_src=pdf-body
https://www.drugfuture.com/chemdata/1-2-Ethanedisulfonic-Acid.html
https://www.benchchem.com/product/b1425496
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: 1,2-dibromoethane is treated with an aqueous solution of sodium sulfite.

Outcome: This reaction yields the disodium salt of 1,2-ethanedisulfonic acid.[13][14]

Preparation of Free 1,2-Ethanedisulfonic Acid
The free acid can be liberated from its disodium salt.[6]

Procedure: The disodium salt is first converted to the corresponding barium salt.

Subsequently, the barium salt is treated with sulfuric acid, which results in the precipitation of

barium sulfate and the formation of free 1,2-ethanedisulfonic acid in solution.[6]

Purification by Crystallization
The dihydrate form of 1,2-ethanedisulfonic acid can be purified through crystallization.

Methodology: The crude product is dissolved in hot acetic acid. The solution is then allowed

to cool, promoting the formation of crystals. The addition of acetic anhydride can be used to

remove any residual water, thereby improving the quality of the crystals.[1][6]

Visualization of Synthesis and Purification Workflow
The following diagram illustrates the logical flow of the synthesis and purification process for

1,2-ethanedisulfonic acid dihydrate.
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Caption: Workflow for the synthesis and purification of 1,2-ethanedisulfonic acid dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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